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Compound of Interest

Compound Name: Phaselic acid, (-)-

cat. No.: B12773851

An In-Depth Technical Guide to (-)-Phaseic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of (-)-phaselic acid, focusing on the well-
researched terpenoid plant hormone, a catabolite of abscisic acid. It is important to note that
the name "phaselic acid" has been associated with two distinct chemical entities. This
document will primarily focus on the C15H2005 compound due to the extensive body of
research available, while also clarifying the distinction from the C13H1208 compound.

Nomenclature Clarification

The term "(-)-phaselic acid" can be ambiguous and has been used to refer to two different
natural products:

¢ (-)-Phaseic acid (C15H2005): A terpenoid and a major catabolite of the plant hormone
abscisic acid (ABA). This compound is the primary subject of this guide and is often referred
to simply as phaseic acid.

» Phaselic acid (C13H1208): A hydroxycinnamic acid derivative, also known as phaseolic
acid.[1]

To avoid confusion, this guide will use the name (-)-phaseic acid when referring to the
C15H2005 compound.

Core Molecular Information
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(-)-Phaseic acid is a sesquiterpenoid derived from the oxidative degradation of abscisic acid.[2]
It plays a significant role in plant physiology, particularly in stress responses and developmental
processes.[2][3]

: o :

Property Value Source
Molecular Formula C15H2005 [4]
Molecular Weight 280.32 g/mol [4]

(2Z,4E)-5-[(1R,5R,8S)-8-

hydroxy-1,5-dimethyl-3-0x0-6-
IUPAC Name ] [4]

oxabicyclo[3.2.1]octan-8-yl]-3-

methylpenta-2,4-dienoic acid

CAS Number 24394-14-7 [2]

Biosynthesis of (-)-Phaseic Acid

(-)-Phaseic acid is not synthesized de novo but is rather a product of abscisic acid catabolism.
The primary pathway involves the hydroxylation of ABA.

The biosynthesis of abscisic acid begins with isoprene units, leading to the formation of
carotenoid precursors.[2] Through a series of enzymatic steps, xanthoxin is produced and then
converted to abscisic acid.[2] The catabolism of ABA to (-)-phaseic acid is a critical step in
regulating ABA levels within the plant.[2][3]

The key enzymatic step is the 8'-hydroxylation of abscisic acid, catalyzed by the cytochrome
P450 monooxygenase, CYP707A.[3] This reaction produces an unstable intermediate, 8'-
hydroxy-ABA, which spontaneously isomerizes to form (-)-phaseic acid.[3] This is the main
catabolic pathway for ABA.[3]
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Biosynthesis of (-)-Phaseic Acid from Abscisic Acid.

Biological Activity and Signaling Pathways
In Plants

In the realm of plant biology, (-)-phaseic acid is recognized as a plant hormone, although with
generally reduced biological activity compared to its precursor, ABA.[3] Its primary role is
associated with the regulation of ABA levels, thereby influencing processes such as seed
dormancy, germination, and responses to environmental stressors like drought and salinity.[2]
[5] While considered a degradation product, some studies suggest that phaseic acid may have
its own distinct biological functions.[2] It has been observed to have ABA-like effects in certain
tissues and can activate a subset of ABA receptors (PYR/PYL).[6][7]

In Animals

Recent research has unexpectedly identified the presence of naturally occurring (-)-phaseic
acid in the brains of mice and rats.[5] It appears to be endogenously produced, as dietary
intake from standard rodent food is very low.[5] Studies have shown that (-)-phaseic acid can
protect cultured cortical neurons from glutamate-induced toxicity by reversibly inhibiting
glutamate receptors.[5] Following a stroke induced by middle cerebral artery occlusion, a
significant increase in (-)-phaseic acid was observed in the cerebrospinal fluid, suggesting a
potential protective role in response to ischemic brain injury.[5]

Experimental Protocols
Detection and Quantification

The analysis of (-)-phaseic acid in biological samples is typically performed using liquid
chromatography-mass spectrometry (LC-MS) based methods.

Ultra-Performance Liquid Chromatography/Tandem Mass Spectrometry (UPLC/MS/MS):

This is a highly sensitive and specific method for the quantification of (-)-phaseic acid and other
ABA metabolites.

e Sample Preparation: Biological tissues (e.g., brain tissue, plant leaves) are homogenized
and extracted with a suitable solvent, often an acidified methanol or acetone solution. The

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11617201/
https://en.wikipedia.org/wiki/Phaseic_acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC5207134/
https://en.wikipedia.org/wiki/Phaseic_acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC7509701/
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2022.967404/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC5207134/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5207134/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5207134/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5207134/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12773851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

extract is then purified, typically by solid-phase extraction (SPE), to remove interfering
substances.

o Chromatographic Separation: The purified extract is injected into a UPLC system equipped
with a C18 column. A gradient elution with solvents such as water and acetonitrile, both
containing a small amount of formic acid to improve ionization, is used to separate the
analytes.

e Mass Spectrometric Detection: The eluent from the UPLC is introduced into a tandem mass
spectrometer, usually operating in negative ion electrospray ionization (ESI-) mode. Multiple
Reaction Monitoring (MRM) is employed for quantification, using specific precursor-to-
product ion transitions for (-)-phaseic acid and an internal standard (e.g., deuterated phaseic
acid).[8]

Chiral Chromatography:

To differentiate between the natural (-)-phaseic acid and its unnatural enantiomer, (+)-phaseic
acid, chiral chromatography is necessary. This technique utilizes a chiral stationary phase to
separate the enantiomers, which can then be detected by mass spectrometry.[5]

Immunostaining

Immunohistochemistry can be utilized to visualize the localization of (-)-phaseic acid within
tissues. This involves using a specific primary antibody that recognizes (-)-phaseic acid,
followed by a fluorescently labeled secondary antibody for detection via microscopy.[5] This
method has been used to show the presence of (-)-phaseic acid in cerebral vascular
endothelial cells.[5]

Logical Workflow for Investigating (-)-Phaseic Acid's
Neuroprotective Effects
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Experimental workflow for studying (-)-phaseic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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